T-Select H-2Ld P815 (66-74)
Description
T-Select H-2Ld P815 (66-74) is a mouse MHC class I tetramer designed to detect antigen-specific cytotoxic T lymphocytes (CTLs) in immunology research. This reagent specifically binds to the H-2Ld allele and presents the immunodominant epitope SPSYVYHQF, derived from the murine leukemia virus (MuLV) envelope glycoprotein gp70. It is widely employed in tumor immunology models, particularly in studies involving the P815 mastocytoma cell line (DBA/2 mouse origin, H-2d haplotype), to quantify CTLs targeting this epitope during immunotherapy or vaccine development .
Key features include:
- High specificity: Enables precise detection of CTLs against the MuLV gp70 epitope.
- Structural stability: The H-2Ld molecule’s cytoplasmic domain ensures efficient trafficking to the cell membrane, critical for antigen presentation .
- Applications: Used in tracking CTL responses in cancer immunotherapy, infectious disease models, and vaccine efficacy studies .
Properties
sequence |
TYVPANASL |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
V-erb-b2 avian erythroblastic leukemia viral oncoprotein 2 isoform C (66-74) |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Implications
- Therapeutic Development : T-Select H-2Ld P815 is critical for evaluating MuLV gp70-targeting vaccines, while P1A-specific tools address tumor neoantigen responses .
- Limitations : Single-epitope tetramers may overlook polyclonal CTL responses, necessitating complementary assays (e.g., intracellular cytokine staining) .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
